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Compound of Interest

Compound Name: 5-Nitro-2-phenylpyridine

Cat. No.: B1332958

An In-depth Technical Guide on 5-Nitro-2-
phenylpyridine

CAS Number: 89076-64-2 Molecular Formula; C11HsN202

Introduction

5-Nitro-2-phenylpyridine is a heterocyclic aromatic compound featuring a pyridine ring
substituted with a nitro group at the 5-position and a phenyl group at the 2-position. The
presence of the electron-withdrawing nitro group and the aromatic phenyl substituent on the
pyridine core suggests its potential utility in various chemical and biological applications. Nitro-
containing compounds are known to possess a wide range of biological activities, including
antimicrobial and cytotoxic effects, often attributed to their ability to undergo bioreduction to
reactive intermediates.[1][2] This technical guide provides a summary of the available
information on 5-Nitro-2-phenylpyridine and related compounds, highlighting the current state
of research and potential areas for future investigation.

Physicochemical and Spectroscopic Data

A comprehensive summary of the key physicochemical properties of 5-Nitro-2-phenylpyridine
is presented in the table below.
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Property Value Reference
CAS Number 89076-64-2

Molecular Formula C11HsN202

Molecular Weight 200.19 g/mol

Physical State Solid

Spectroscopic data is crucial for the structural elucidation and characterization of 5-Nitro-2-

phenylpyridine. While specific experimental spectra for this exact compound are not readily

available in the reviewed literature, expected spectral characteristics can be inferred from

related structures.

Spectroscopy

Expected Features

1H NMR

Signals corresponding to protons on both the
pyridine and phenyl rings. The electron-
withdrawing nitro group is expected to deshield
adjacent protons on the pyridine ring, shifting

their signals downfield.

13C NMR

Resonances for all carbon atoms in the
molecule, with the carbon atom attached to the
nitro group appearing at a characteristic
downfield shift.

Infrared (IR)

Strong absorption bands characteristic of the
nitro group (asymmetric and symmetric
stretching vibrations), along with bands
corresponding to the aromatic C-H and
C=C/C=N stretching and bending vibrations of
the pyridine and phenyl rings.

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of the compound, along with a
fragmentation pattern characteristic of the 5-

Nitro-2-phenylpyridine structure.
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Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 5-Nitro-2-phenylpyridine are not
extensively documented in the available scientific literature. However, general synthetic
strategies for nitropyridines and phenylpyridines can provide a logical framework for its
preparation. A plausible synthetic route could involve a Suzuki-Miyaura cross-coupling reaction
between a suitable halonitropyridine, such as 2-bromo-5-nitropyridine, and phenylboronic acid.
This approach offers high regioselectivity in the formation of the C-C bond between the pyridine
and phenyl rings.

The reactivity of 5-Nitro-2-phenylpyridine is largely dictated by the electronic properties of its
substituents. The electron-withdrawing nitro group deactivates the pyridine ring towards
electrophilic aromatic substitution while activating it for nucleophilic aromatic substitution,
particularly at positions ortho and para to the nitro group.

Biological Activity and Potential Applications

While specific studies on the biological activity of 5-Nitro-2-phenylpyridine are limited, the
broader class of nitro-containing heterocyclic compounds has been extensively investigated for
various therapeutic applications. The nitro group is a well-known pharmacophore that can be
reduced in biological systems to form reactive nitroso and hydroxylamine intermediates, which
can exert cytotoxic effects by damaging DNA and other cellular macromolecules.[2][3] This
mechanism of action is the basis for the use of several nitroaromatic compounds as
antimicrobial and anticancer agents.

Research on related compounds, such as derivatives of 2-amino-5-phenylpyridine, has been
conducted to assess their toxicological profiles. For instance, 2-amino-5-phenylpyridine, a
mutagenic heterocyclic aromatic amine, was found to be non-carcinogenic in a neonatal mouse
model, in contrast to the structurally similar carcinogen 4-aminobiphenyl.[4]

Given the established biological activities of nitropyridines and other nitroaromatic compounds,
5-Nitro-2-phenylpyridine represents a molecule of interest for further investigation in drug
discovery and development, particularly in the areas of oncology and infectious diseases.

Experimental Protocols
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Due to the lack of specific published research on 5-Nitro-2-phenylpyridine, detailed
experimental protocols for its synthesis, characterization, and biological evaluation are not
available at this time. Researchers interested in this compound would need to adapt and
optimize general procedures for the synthesis of related nitropyridines and develop specific
assays to evaluate its biological properties.

Signaling Pathways and Experimental Workflows

As there is currently no published research detailing the biological mechanism of action or
specific experimental investigations of 5-Nitro-2-phenylpyridine, the creation of signaling
pathway diagrams or experimental workflow visualizations is not feasible. Further research is
required to elucidate its biological targets and cellular effects.

Future Directions

The lack of extensive research on 5-Nitro-2-phenylpyridine presents a clear opportunity for
future investigations. Key areas for exploration include:

o Development and optimization of a robust synthetic route to produce 5-Nitro-2-
phenylpyridine in sufficient quantities for further study.

o Comprehensive spectroscopic and crystallographic characterization to fully elucidate its
molecular structure.

« In vitro evaluation of its biological activity against a panel of cancer cell lines and microbial
pathogens to determine its potential as a therapeutic agent.

o Mechanistic studies to identify its cellular targets and signaling pathways.

Such studies would provide valuable insights into the structure-activity relationships of
nitropyridine derivatives and could lead to the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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